![molecular formula C19H26ClN3O5S B2446301 N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide CAS No. 872987-27-4](/img/structure/B2446301.png)
N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N’-cyclohexyloxamide” is a chemical compound. Its molecular formula is C19H26ClN3O5S . The average mass of the molecule is 443.945 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a 4-chlorophenyl group attached to a sulfonyl group, which is further connected to a 1,3-oxazinan-2-yl group. This group is then linked to a cyclohexyloxamide group .Scientific Research Applications
Hydrogen Bonding and Crystal Structure Analysis
Research on compounds structurally related to N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide has focused on understanding their hydrogen bonding and crystal structures. For instance, studies on anticonvulsant enaminones have shown that the crystal structures of these compounds can be determined by analyzing their hydrogen bonding patterns. Such analyses have implications for designing drugs with improved bioavailability and stability (Kubicki, Bassyouni, & Codding, 2000).
Catalysis and Synthetic Applications
Cycloplatination studies provide insights into the synthetic applications of related compounds. These studies explore the formation of platinum(II) and platinum(IV) complexes with organic ligands, revealing the potential of such complexes in catalysis and organic synthesis (Ryabov et al., 1997).
Anticancer Activity
The synthesis and evaluation of derivatives for anticancer activities have been a significant area of research. For example, indapamide derivatives have shown proapoptotic activity against melanoma cell lines, highlighting the potential of structurally related compounds in cancer therapy (Yılmaz et al., 2015).
Heavy Metal Ion Adsorption
Polyamides and polythioamides with pendant chlorobenzylidine rings have been synthesized and used for the removal of heavy metal ions from aqueous solutions. This research suggests applications in environmental remediation and water treatment (Ravikumar et al., 2011).
Antiviral Activity
Synthesis of sulfonamide derivatives has also been explored for their antiviral activities. Studies have identified compounds with potential anti-tobacco mosaic virus activity, indicating the utility of these compounds in developing new antiviral agents (Chen et al., 2010).
properties
IUPAC Name |
N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26ClN3O5S/c20-14-7-9-16(10-8-14)29(26,27)23-11-4-12-28-17(23)13-21-18(24)19(25)22-15-5-2-1-3-6-15/h7-10,15,17H,1-6,11-13H2,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWEAJEUKUIHOBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.